Cas no 916792-95-5 (Ethyl 2-(1-methyl-1H-imidazol-4-yl)acetate)

• Product Name: Ethyl 2-(1-methyl-1H-imidazol-4-yl)acetate
• CAS No: 916792-95-5
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD20486066
• CID: 1121571
• PubChem ID: 77134384
• Update Time: 2025-10-31

Ethyl 2-(1-methyl-1H-imidazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-Imidazole-4-acetic acid ethyl ester
• Ethyl 2-(1-methyl-1H-imidazol-4-yl)acetate
• AK318610
• AX8272690
• SCHEMBL14551489
• AKOS027324951
• O11740
• ethyl 2-(1-methylimidazol-4-yl)acetate
• AS-50284
• CS-0151596
• FT-0702534
• 916792-95-5
• MFCD20486066
• Ethyl2-(1-methyl-1H-imidazol-4-yl)acetate
• DB-079146

• MDL： MFCD20486066
• Inchi： 1S/C8H12N2O2/c1-3-12-8(11)4-7-5-10(2)6-9-7/h5-6H,3-4H2,1-2H3
• InChI Key： ZWILSHXSICOQDH-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=CN(C)C=N1)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• XLogP3: 0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on Ethyl 2-(1-methyl-1H-imidazol-4-yl)acetate

Research Brief on Ethyl 2-(1-methyl-1H-imidazol-4-yl)acetate (CAS: 916792-95-5) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-(1-methyl-1H-imidazol-4-yl)acetate (CAS: 916792-95-5) is a key intermediate in the synthesis of bioactive molecules, particularly in the development of pharmaceuticals targeting neurological and inflammatory diseases. Recent studies have highlighted its role as a precursor in the synthesis of histamine H3 receptor antagonists and modulators of the immune response. This research brief consolidates the latest findings on its chemical properties, synthetic applications, and potential therapeutic uses.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Ethyl 2-(1-methyl-1H-imidazol-4-yl)acetate in the synthesis of novel H3 receptor antagonists. The study utilized a multi-step synthetic pathway, with the compound serving as a critical building block. The resulting analogs exhibited high selectivity and potency in preclinical models of cognitive disorders, suggesting potential applications in Alzheimer’s disease therapy.

In addition to its neurological applications, recent research has explored its utility in immunomodulation. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported the compound’s role in synthesizing small-molecule inhibitors of interleukin-4 (IL-4) signaling. These inhibitors showed promise in reducing inflammation in murine models of asthma, positioning Ethyl 2-(1-methyl-1H-imidazol-4-yl)acetate as a versatile scaffold for anti-inflammatory drug development.

From a chemical perspective, the stability and reactivity of Ethyl 2-(1-methyl-1H-imidazol-4-yl)acetate have been further characterized through computational and experimental studies. Density functional theory (DFT) analyses revealed favorable electronic properties for nucleophilic substitutions, enabling its use in diverse synthetic routes. These findings were corroborated by a 2023 ACS Omega study, which optimized reaction conditions for its incorporation into heterocyclic compounds.

Despite its promise, challenges remain in scaling up production and ensuring metabolic stability of derivatives. A 2024 review in European Journal of Pharmaceutical Sciences emphasized the need for improved synthetic protocols to enhance yield and purity. Future research directions include exploring its applications in targeted drug delivery systems and combination therapies, leveraging its modular chemical structure.

In conclusion, Ethyl 2-(1-methyl-1H-imidazol-4-yl)acetate (916792-95-5) represents a valuable tool in medicinal chemistry, with demonstrated applications in neurology and immunology. Ongoing research aims to expand its therapeutic potential while addressing synthetic and pharmacokinetic limitations. This brief underscores its significance as a multifunctional intermediate in modern drug discovery.